7-(4-Phenylpiperazino)-2,4-bis(trifluoromethyl)[1,8]naphthyridine

• IUPAC Name: 7-(4-phenylpiperazin-1-yl)-2,4-bis(trifluoromethyl)-1,8-naphthyridine
• InChI: InChI=1S/C20H16F6N4/c21-19(22,23)15-12-16(20(24,25)26)27-18-14(15)6-7-17(28-18)30-10-8-29(9-11-30)13-4-2-1-3-5-13/h1-7,12H,8-11H2
• InChI Key: PJYILDKXLTZUMV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC4=C(C=C3)C(=CC(=N4)C(F)(F)F)C(F)(F)F
• Molecular Formula: C20H16F6N4
• Molecular Weight: 426.4 g/mol

Description

1,8-Naphthyridines are an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties. They have found use in medicinal chemistry and materials science, and have been the subject of considerable interest for synthetic chemists.

Synthesis Analysis

The synthesis of 1,8-naphthyridines has been achieved through various methods, including multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one.

Molecular Structure Analysis

The molecular structure of 1,8-naphthyridines consists of two fused pyridine rings with nitrogen atoms at the 1 and 8 positions.

Chemical Reactions Analysis

1,8-Naphthyridines can undergo a variety of chemical reactions. For example, they can participate in multicomponent reactions to generate a diverse set of complex molecular architectures.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,8-naphthyridines can vary widely depending on their specific structure. They generally have good stability and can exhibit diverse photochemical properties.

Scientific Research Applications

Anticancer Properties

1,6-naphthyridines exhibit promising anticancer activity. Researchers have correlated the anticancer effects of these compounds with their structure–activity relationship (SAR) and molecular modeling studies. . Further investigations into specific mechanisms and targeted pathways are ongoing.

Anti-Oxidant Activity

Oxidative stress contributes to aging and various health conditions. Some 1,6-naphthyridines exhibit antioxidant effects, scavenging free radicals and protecting cells from damage. Further studies are needed to explore their potential in preventing oxidative-related diseases.

Future Directions

1,8-Naphthyridines continue to be an area of active research due to their wide applicability in medicinal chemistry and materials science. Future research will likely continue to explore new synthetic methods, novel structures, and potential applications of these compounds.

Mechanism of Action

Target of Action

It is known that 1,8-naphthyridine derivatives have been shown to have excellent antimicrobial properties . They are often used in the development of new antibacterial agents due to the exponential growth of bacterial resistance to antibiotics .

Mode of Action

It is known that 1,8-naphthyridine derivatives can enhance the activity of certain antibiotics . This suggests that these compounds may interact with bacterial targets in a way that potentiates the effects of other antimicrobial agents .

Biochemical Pathways

It is known that 1,8-naphthyridine derivatives can influence the activity of antibiotics, suggesting that they may interact with or disrupt bacterial biochemical pathways .

Result of Action

This suggests that these compounds may have a synergistic effect when used in combination with other antimicrobial agents .

Action Environment

It is known that the efficacy of many antimicrobial agents can be influenced by factors such as ph, temperature, and the presence of other substances .

This compound represents an interesting area of study for the development of new antimicrobial agents, particularly in the context of increasing bacterial resistance to existing antibiotics .